Cas no 528864-06-4 (N-(2,5-Dichlorophenyl)-N-(methylsulfonyl)glycine)

• Product name: N-(2,5-Dichlorophenyl)-N-(methylsulfonyl)glycine
• CAS No: 528864-06-4
• MF: C₉H₉Cl₂NO₄S
• MW: 298.143059492111
• MDL: MFCD03559162
• CID: 4715027

N-(2,5-Dichlorophenyl)-N-(methylsulfonyl)glycine Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dichlorophenyl)-N-(methylsulfonyl)glycine
• ADAL1029902
• STK036959
• 2-(2,5-dichloro-N-methylsulfonylanilino)acetic acid
• glycine, N-(2,5-dichlorophenyl)-N-(methylsulfonyl)-
• 2-[N-(2,5-dichlorophenyl)methanesulfonamido]acetic acid
• N-(2,5-Dichlorophenyl)-N-(methylsulfonyl)glycine

• MDL： MFCD03559162
• Inchi： 1S/C9H9Cl2NO4S/c1-17(15,16)12(5-9(13)14)8-4-6(10)2-3-7(8)11/h2-4H,5H2,1H3,(H,13,14)
• InChI Key： LPNWDFHEFDWYEC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1N(CC(=O)O)S(C)(=O)=O)Cl

Computed Properties

• Exact Mass: 296.963
• Monoisotopic Mass: 296.963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1

Additional information on N-(2,5-Dichlorophenyl)-N-(methylsulfonyl)glycine

Comprehensive Overview of N-(2,5-Dichlorophenyl)-N-(methylsulfonyl)glycine (CAS No. 528864-06-4)

N-(2,5-Dichlorophenyl)-N-(methylsulfonyl)glycine, identified by its CAS number 528864-06-4, is a specialized organic compound that has garnered significant attention in the fields of agrochemical and pharmaceutical research. This compound, characterized by its unique sulfonyl and glycine functional groups, exhibits properties that make it a subject of interest for scientists and industry professionals alike. Its molecular structure, which includes a dichlorophenyl moiety, contributes to its potential applications in various chemical syntheses and formulations.

In recent years, the demand for N-(2,5-Dichlorophenyl)-N-(methylsulfonyl)glycine has increased due to its role in the development of novel herbicides and plant growth regulators. Researchers are particularly intrigued by its mechanism of action, which involves the inhibition of specific enzymatic pathways in plants. This has led to its exploration as a potential active ingredient in sustainable agricultural solutions, aligning with the global push for eco-friendly farming practices and reduced chemical footprints.

The synthesis of CAS 528864-06-4 involves a multi-step process that includes the reaction of 2,5-dichloroaniline with methylsulfonyl chloride, followed by glycine incorporation. This method has been optimized to achieve high yields and purity, making it a viable option for large-scale production. The compound's stability under various environmental conditions further enhances its suitability for industrial applications.

One of the most frequently asked questions about N-(2,5-Dichlorophenyl)-N-(methylsulfonyl)glycine revolves around its safety profile. Extensive studies have shown that, when handled according to standard protocols, the compound poses minimal risks to human health and the environment. This aligns with the growing consumer demand for safe and sustainable chemicals in agriculture and other industries.

Another area of interest is the potential pharmaceutical applications of CAS 528864-06-4. Preliminary studies suggest that its unique structure may offer therapeutic benefits, particularly in the modulation of certain metabolic pathways. While further research is needed, these findings have sparked optimism about its future in drug discovery and biomedical research.

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In conclusion, N-(2,5-Dichlorophenyl)-N-(methylsulfonyl)glycine (CAS No. 528864-06-4) represents a promising compound with diverse applications in agriculture and potentially in medicine. Its unique chemical properties, combined with its alignment with sustainable development goals, make it a valuable subject of ongoing research and development. As the scientific community continues to explore its potential, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in modern science and industry.